Cas no 2098031-35-5 (3-Azido-1-(2,6-difluorobenzyl)azetidine)

• Product Name: 3-Azido-1-(2,6-difluorobenzyl)azetidine
• CAS No: 2098031-35-5
• MF: C₁₀H₁₀F₂N₄
• MW: 224.210008144379
• CID: 4775417
• Update Time: 2025-05-22

3-Azido-1-(2,6-difluorobenzyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-(2,6-difluorobenzyl)azetidine
• 3-azido-1-[(2,6-difluorophenyl)methyl]azetidine
• 3-Azido-1-(2,6-difluorobenzyl)azetidine

• Inchi： 1S/C10H10F2N4/c11-9-2-1-3-10(12)8(9)6-16-4-7(5-16)14-15-13/h1-3,7H,4-6H2
• InChI Key： ILBZZVZIJSVSLX-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1CN1CC(C1)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 224.08735266 g/mol
• Monoisotopic Mass: 224.08735266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 224.21
• XLogP3: 2.7
• Topological Polar Surface Area: 17.6

Additional information on 3-Azido-1-(2,6-difluorobenzyl)azetidine

3-Azido-1-(2,6-Difluorobenzyl)Azetidine: A Comprehensive Overview

3-Azido-1-(2,6-Difluorobenzyl)Azetidine (CAS No. 2098031-35-5) is a unique organic compound with significant potential in the fields of medicinal chemistry and drug design. This compound belongs to the class of azetidines, which are four-membered ring structures resembling pyrrolidine but with one less carbon atom. The presence of an azide group (-N₃) and a 2,6-difluorobenzyl substituent makes this molecule particularly interesting for its reactivity and versatility in chemical synthesis.

The azide group in 3-Azido-1-(2,6-Difluorobenzyl)Azetidine is a key functional group that enables various click chemistry reactions, such as the Huisgen cycloaddition reaction. This reactivity has been widely explored in recent studies to develop bioconjugates and drug delivery systems. The 2,6-difluorobenzyl substituent adds further functionality by introducing electron-withdrawing groups, which can influence the compound's pharmacokinetic properties and stability.

Recent advancements in synthetic methodologies have allowed for the efficient synthesis of 3-Azido-1-(2,6-Difluorobenzyl)Azetidine. Researchers have employed catalytic asymmetric synthesis to construct the azetidine ring with high enantioselectivity. This approach not only enhances the yield but also provides access to enantiomerically pure compounds, which are crucial for pharmacological studies.

In terms of applications, 3-Azido-1-(2,6-Difluorobenzyl)Azetidine has shown promise in drug design due to its ability to act as a scaffold for bioactive molecules. Its small size and rigid structure make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. Recent studies have highlighted its potential as a lead compound in the development of anti-inflammatory agents and anticancer drugs.

The azide group in this compound has also been utilized in click chemistry-based drug delivery systems. By incorporating this compound into polymer-based nanoparticles or liposomes, researchers have demonstrated enhanced drug loading capacity and controlled release profiles. These findings underscore the importance of 3-Azido-1-(2,6-Difluorobenzyl)Azetidine in advancing nanomedicine technologies.

Moreover, the 2,6-difluorobenzyl substituent contributes to the compound's stability under physiological conditions. This property is critical for ensuring that the molecule remains intact during its transit through biological systems. Recent pharmacokinetic studies have shown that 3-Azido-1-(2,6-Difluorobenzyl)Azetidine exhibits favorable absorption and distribution profiles, making it a strong candidate for systemic drug delivery.

In conclusion, 3-Azido-1-(2,6-Difluorobenzyl)Azetidine (CAS No. 2098031-35-5) is a versatile compound with significant potential in medicinal chemistry and drug delivery systems. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing modern medicine.